![molecular formula C10H11NOS B2708488 3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one CAS No. 24187-66-4](/img/structure/B2708488.png)
3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one” is a chemical compound with the CAS Number: 24187-66-4 . It has a molecular weight of 193.27 . The IUPAC name for this compound is 3-methyl-3,4-dihydrobenzo[f][1,4]thiazepin-5(2H)-one .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11NOS/c1-7-6-13-9-5-3-2-4-8(9)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model for further analysis.Physical And Chemical Properties Analysis
The compound has a melting point of 220-222°C . Unfortunately, other specific physical and chemical properties were not found in the retrieved data.Scientific Research Applications
- Anticancer Agents : Some benzothiazepinones exhibit cytotoxic effects against cancer cells. Researchers explore their mechanisms of action and potential as novel anticancer agents .
- Tyrosine Kinase Inhibitors : Computational studies investigate their binding modes in tyrosine kinase ligand-binding regions .
Cancer Research
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The signal word is “Warning” and precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
While specific future directions for “3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one” are not available in the retrieved data, compounds with similar structures like 1,3,4-thiadiazoles and thiazoles have been extensively studied for their potential pharmacological activities . This suggests that “3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one” could also be a subject of future research in medicinal chemistry.
properties
IUPAC Name |
3-methyl-3,4-dihydro-2H-1,4-benzothiazepin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NOS/c1-7-6-13-9-5-3-2-4-8(9)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODLQJZPUEDHIOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CSC2=CC=CC=C2C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-2,3,4,5-tetrahydro-1,4-benzothiazepin-5-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.